ethyl 1-(4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate

• IUPAC Name: ethyl 1-(4-methylphenyl)-3-phenylpyrazolo[4,3-c]quinoline-8-carboxylate
• InChI: InChI=1S/C26H21N3O2/c1-3-31-26(30)19-11-14-23-21(15-19)25-22(16-27-23)24(18-7-5-4-6-8-18)28-29(25)20-12-9-17(2)10-13-20/h4-16H,3H2,1-2H3
• InChI Key: PYEPAZNCNKLSCE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C3C(=CN=C2C=C1)C(=NN3C4=CC=C(C=C4)C)C5=CC=CC=C5
• Molecular Formula: C26H21N3O2
• Molecular Weight: 407.5 g/mol

Description

“Ethyl 1-(4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate” is a complex organic compound. It contains a quinoline nucleus, which is a privileged scaffold in medicinal chemistry. Quinoline and its derivatives form an important class of heterocyclic compounds for new drug development.

Synthesis Analysis

The synthesis of quinoline and its derivatives has been extensively studied due to their wide range of biological and pharmacological activities. Numerous synthetic routes have been developed, including various conventional named reactions such as Skraup, Doebner-Von Miller, Pfitzinger, Friedlander, Conrad-Limpach, and Combes synthesis.

Molecular Structure Analysis

Quinoline, or 1-azanaphthalene or benzo[b]pyridine, is an aromatic nitrogen-containing heterocyclic compound with a molecular formula of C9H7N. It forms salts with acids and exhibits reactions similar to benzene and pyridine.

Chemical Reactions Analysis

Quinoline participates in both electrophilic and nucleophilic substitution reactions. One possible explanation for the failure of direct coupling between the aniline and 4 is; when Quinolone ring Nitrogen was allylated this led to a loss of acidity and resultantly a loss of reactivity at the C-3 carboxylate end.

Scientific Research Applications

Antimalarial Activity

• Quinoline derivatives have been investigated for their antimalarial properties. The quinoline scaffold, including our compound of interest, has shown promise in inhibiting the growth of Plasmodium parasites responsible for malaria. .

Anticancer Potential

• Quinoline-based compounds exhibit antitumor effects. Our compound may interfere with cancer cell growth, metastasis, or angiogenesis. .

Antibacterial Properties

• Quinolines possess antibacterial activity. Our compound could be evaluated against bacterial strains, potentially serving as a lead for novel antibiotics. .

Anti-Inflammatory Effects

• Inflammation plays a crucial role in various diseases. Some quinoline derivatives, including our compound, have demonstrated anti-inflammatory properties. .

Central Nervous System (CNS) Modulation

• Quinolines can influence the CNS. Our compound might interact with neurotransmitter receptors, impacting mood, cognition, or neurodegenerative diseases. .

Cardiovascular Applications

• Quinolines may affect cardiovascular health. Our compound could be evaluated for vasodilatory effects, antiarrhythmic properties, or prevention of atherosclerosis. .